![molecular formula C12H15F3N2O B1310382 N-[4-(trifluoromethoxy)phenyl]piperidin-4-amine CAS No. 681482-48-4](/img/structure/B1310382.png)
N-[4-(trifluoromethoxy)phenyl]piperidin-4-amine
Overview
Description
N-[4-(trifluoromethoxy)phenyl]piperidin-4-amine is a useful research compound. Its molecular formula is C12H15F3N2O and its molecular weight is 260.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photophysical Properties
N-[4-(trifluoromethoxy)phenyl]piperidin-4-amine has been explored for its photophysical properties. Studies have analyzed the fluorescence quantum yield and lifetime of compounds with tertiary amine groups like piperidino in various solvents. These studies are crucial for understanding the behavior of fluorophores in different environments, and the tertiary amines can significantly influence the photophysical outcomes (Qin et al., 2005).
Biological Activities
The compound and its derivatives have been studied for a range of biological activities, including herbicidal, fungicidal, anticancer, and anesthetic effects. Research has delved into the synthesis and characterization of these derivatives, highlighting the importance of piperidin in medicinal chemistry (Mubarak, 2017).
Synthetic Approaches
Significant research has focused on developing synthetic approaches for derivatives of this compound. These approaches aim to create building blocks for medicinal chemistry, demonstrating the compound's role in synthesizing structurally complex and biologically significant molecules (Logvinenko et al., 2021).
Polymerization Reactions
This compound and its derivatives have been involved in polymerization reactions. These studies are aimed at understanding the reactivity of amines in Michael addition polymerizations, which is crucial for the synthesis of novel materials with potential applications in various industries (Wang et al., 2005).
Crystal Structure Analysis
The compound has been the subject of crystal structure analysis to understand its geometrical configuration and interactions at the molecular level. This research provides insights into the molecular structure, which is essential for the design of new compounds with desired physical and chemical properties (Ramalingan et al., 2012).
Properties
IUPAC Name |
N-[4-(trifluoromethoxy)phenyl]piperidin-4-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F3N2O/c13-12(14,15)18-11-3-1-9(2-4-11)17-10-5-7-16-8-6-10/h1-4,10,16-17H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSADOPHGOBYIGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NC2=CC=C(C=C2)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.